Cas no 1040668-72-1 (8-bromo-1-ethyl-3-methyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-bromo-1-ethyl-3-methyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 1040668-72-1
• MF: C₁₁H₁₅BrN₄O₂
• MW: 315.166401147842
• CID: 5969319
• PubChem ID: 27370826
• Update Time: 2025-05-20

8-bromo-1-ethyl-3-methyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-bromo-1-ethyl-3-methyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 1040668-72-1
• 8-bromo-1-ethyl-3-methyl-7-propan-2-ylpurine-2,6-dione
• 8-bromo-1-ethyl-7-isopropyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• 8-bromo-1-ethyl-7-isopropyl-3-methyl-1H-purine-2,6(3H,7H)-dione
• F3260-0610
• AKOS024481536

• Inchi： 1S/C11H15BrN4O2/c1-5-15-9(17)7-8(14(4)11(15)18)13-10(12)16(7)6(2)3/h6H,5H2,1-4H3
• InChI Key： ZMMPZDMFWUKLJD-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(C(N(CC)C(N2C)=O)=O)N1C(C)C

Computed Properties

• Exact Mass: 314.03784g/mol
• Monoisotopic Mass: 314.03784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.4Ų

Additional information on 8-bromo-1-ethyl-3-methyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

8-Bromo-1-Ethyl-3-Methyl-7-(Propan-2-Yl)-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione: A Comprehensive Overview

The compound with CAS No. 1040668-72-1, commonly referred to as 8-bromo-1-ethyl-3-methyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This molecule belongs to the class of purine derivatives, which are well-known for their roles in various biological processes and their use as scaffolds in medicinal chemistry.

The purine backbone of this compound provides a rigid structure that is often exploited in the design of bioactive molecules. The presence of a bromo group at the 8-position introduces electronic and steric effects that can influence the compound's reactivity and binding affinity to biological targets. Additionally, the ethyl and methyl substituents at positions 1 and 3, respectively, contribute to the molecule's hydrophobicity and may enhance its membrane permeability—a critical factor in drug delivery.

Recent studies have highlighted the potential of 8-bromo-purine derivatives as inhibitors of specific kinase enzymes, which are key players in cellular signaling pathways associated with cancer and inflammatory diseases. For instance, research published in *Nature Communications* demonstrated that analogs of this compound can selectively inhibit Janus kinase (JAK), a family of enzymes implicated in immune disorders such as rheumatoid arthritis and myeloproliferative neoplasms.

The tetrahydro-purine dione moiety in this compound is particularly interesting due to its ability to form hydrogen bonds with protein targets. This feature enhances the molecule's bioavailability and stability in physiological conditions. Furthermore, the propan-2-yl group at position 7 adds bulk to the molecule, potentially improving its binding efficiency by increasing the surface area available for interaction with target proteins.

From a synthetic standpoint, the construction of this compound involves a multi-step process that typically begins with the preparation of a purine derivative followed by selective bromination and alkylation steps. The use of advanced catalytic methods has enabled chemists to achieve high yields and excellent stereocontrol during these transformations. Recent advancements in asymmetric synthesis have further expanded the scope of purine analogs like this one by allowing for the creation of enantiomerically pure compounds.

In terms of pharmacokinetics, studies have shown that 8-bromo-purine derivatives exhibit favorable absorption profiles when administered orally or via parenteral routes. Their ability to cross cellular membranes efficiently makes them promising candidates for targeting intracellular pathogens or delivering therapeutic agents to specific tissues.

Looking ahead, ongoing research is focused on optimizing the bioavailability and efficacy of this compound through structural modifications such as introducing additional functional groups or altering existing substituents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, 8-bromo-1-ethyl-3-methyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a significant advancement in purine chemistry with broad implications for drug discovery. Its unique structure and versatile functional groups make it an ideal candidate for exploring novel therapeutic strategies across diverse disease areas.